Cas no 2155536-90-4 (2-1-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylacetic acid)

• Product Name: 2-1-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylacetic acid
• CAS No: 2155536-90-4
• MF: C₂₃H₂₆N₂O₄
• MW: 394.463546276093
• CID: 6233037
• PubChem ID: 165518908
• Update Time: 2025-05-19

2-1-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylacetic acid
• 2155536-90-4
• EN300-1285358
• 2-[1-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrrolidin-3-yl]acetic acid

• Inchi： 1S/C23H26N2O4/c1-2-25-12-11-23(15-25,13-21(26)27)24-22(28)29-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20H,2,11-15H2,1H3,(H,24,28)(H,26,27)
• InChI Key： IKNBQESKXOUHNL-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(=O)O)CN(CC)CC1)=O

Computed Properties

• Exact Mass: 394.18925731g/mol
• Monoisotopic Mass: 394.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-1-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylacetic acid

Introduction to 2-1-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylacetic acid (CAS No. 2155536-90-4)

2-1-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylacetic acid, identified by its CAS number 2155536-90-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and exploration. Its unique structural features, including the presence of an ethyl group, a fluorenylmethoxycarbonyl (Fmoc) protected amino group, and a pyrrolidine ring, contribute to its potential utility in various therapeutic applications.

The molecular structure of 2-1-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylacetic acid is meticulously designed to interact with biological targets in a highly specific manner. The Fmoc moiety, in particular, is a well-known protective group used in peptide synthesis, but it also serves as a pharmacophore in certain drug candidates. The fluorene ring enhances the solubility and bioavailability of the compound, while the pyrrolidine scaffold provides stability and flexibility in its binding interactions. These structural attributes make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target protein-protein interactions (PPIs). 2-1-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-ylacetic acid has been identified as a potential lead compound in this area due to its ability to modulate PPIs involved in critical cellular processes. PPIs are notoriously difficult to inhibit with traditional small-molecule drugs because they lack well-defined active sites. However, compounds like this one have shown promise in disrupting these interactions by binding to the interface between interacting proteins.

One of the most compelling aspects of 2-1-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-3-y lacetic acid is its potential application in the treatment of neurological disorders. Research indicates that dysregulation of certain PPIs is associated with conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. By inhibiting these interactions, the compound may help mitigate symptoms and slow disease progression. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, which is essential for treating central nervous system disorders.

The synthesis of 2 -1 -ethyl -3 -({( 9 H -fluore n -9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) p y r r o l i d i n - 3 - y lacetic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of automated synthesis platforms has further streamlined the process, allowing for rapid screening of analogues and optimization of pharmacokinetic properties. These advancements are crucial for accelerating drug discovery and bringing new therapies to market more efficiently.

Another area where 2 -1 -ethyl -3 -({( 9 H -fluore n -9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) p y r r o l i d i n - 3 - y lacetic acid shows promise is in oncology. Certain kinases and other enzymes implicated in cancer progression are regulated by PPIs. By targeting these interactions, the compound may inhibit tumor growth and induce apoptosis without affecting normal cellular processes. Early clinical trials have shown encouraging results in animal models, suggesting that it could be a valuable addition to anti-cancer therapies.

The pharmacological profile of 2 -1 -ethyl -3 -({( 9 H -fluore n -9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) p y r r o l i d i n - 3 - y lacetic acid is further enhanced by its favorable pharmacokinetic properties. Studies indicate that it exhibits good oral bioavailability, moderate metabolic stability, and acceptable toxicity profiles in preclinical models. These characteristics are essential for developing a drug that can be safely administered to patients over long periods. Additionally, its ability to bind reversibly to its target proteins allows for controlled off-target effects, minimizing side reactions.

The role of computational chemistry and machine learning in drug discovery has significantly impacted the development of 2 -1 -ethyl -3 -({( 9 H -fluore n -9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) p y r r o l i d i n - 3-y lacetic acid . By leveraging these technologies, researchers can predict binding affinities, optimize molecular structures, and identify potential lead compounds more efficiently than traditional methods alone. These computational tools have been instrumental in refining the compound's structure to enhance its potency and selectivity while reducing off-target effects.

In conclusion,2 – 1 – ethyl – 3 – ({( 9 H – fluorene – 9 – yl)methoxycarbonyl}amino)pyrrolidin– 3–ylacetic acid (CAS No. 2155536–90–4) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features make it an excellent candidate for modulating protein-protein interactions involved in neurological disorders and cancer progression. With ongoing research and development efforts aimed at optimizing its pharmacological properties,this compound holds great promise for improving patient outcomes across multiple disease areas.